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Compound of Interest

Compound Name: CAY10581

Cat. No.: B10767794

Get Quote

Researchers and drug development professionals handling CAY10581 must adhere to strict

disposal protocols to ensure laboratory safety and environmental compliance. This guide

provides essential, step-by-step instructions for the proper disposal of CAY10581, aligning with

general laboratory safety standards for hazardous chemical waste.

Summary of CAY10581 Technical Data
For quick reference, the key technical specifications for CAY10581 are summarized below.
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Property Value

Formal Name

(±)3,4-dihydro-3-hydroxy-2,2-dimethyl-4-

[(phenylmethyl)amino]-2H-naphtho[2,3-b]pyran-

5,10-dione

CAS Number 1018340-07-2

Molecular Formula C₂₂H₂₁NO₄

Formula Weight 363.4 g/mol

Purity ≥97%

Solubility (DMF) 10 mg/ml

Solubility (DMF:PBS (pH 7.2) (1:9)) 0.1 mg/ml

Solubility (DMSO) 3 mg/ml

UV/Vis. λmax: 252, 279, 334 nm

Step-by-Step Disposal Protocol for CAY10581
Proper disposal of CAY10581 is crucial to prevent potential environmental contamination and

ensure a safe laboratory environment. As a chemical compound, it should be treated as

hazardous waste and disposed of according to institutional and local regulations. The following

steps provide a general guideline; always consult your institution's Environmental Health and

Safety (EH&S) department for specific requirements.

Waste Identification and Segregation:

Treat all CAY10581, including unused product and any contaminated materials (e.g.,

pipette tips, gloves, empty vials), as hazardous chemical waste.

Do not dispose of CAY10581 down the sink or in regular trash receptacles.[1]

Containerization:

Collect all solid waste contaminated with CAY10581 in a designated, leak-proof, and

clearly labeled hazardous waste container.
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For liquid waste containing CAY10581, use a compatible, screw-top container.[1] Do not

overfill the container; it is recommended to fill it to no more than 80% of its capacity.[1]

Ensure the exterior of the waste container is clean and free of contamination.[1]

Labeling:

Label the hazardous waste container with the full chemical name: "(±)3,4-dihydro-3-

hydroxy-2,2-dimethyl-4-[(phenylmethyl)amino]-2H-naphtho[2,3-b]pyran-5,10-dione" and

"CAY10581". Avoid using abbreviations or chemical formulas.[1]

The label should also include the concentration of the waste and the date of accumulation.

Follow your institution's specific labeling requirements, which may include using pre-

printed labels provided by the EH&S department.[1]

Storage:

Store the sealed hazardous waste container in a designated satellite accumulation area

within the laboratory.

Ensure the storage area is secure and away from incompatible materials.

Disposal Request:

Once the waste container is full or ready for disposal, follow your institution's procedures

to request a pickup from the EH&S department.[1][2] This may involve submitting an

online form or contacting them directly.

Experimental Workflow: Inhibition of Indoleamine
2,3-dioxygenase (IDO)
CAY10581 is a reversible and uncompetitive inhibitor of indoleamine 2,3-dioxygenase (IDO),

an enzyme involved in tryptophan metabolism.[3] The following diagram illustrates the inhibitory

action of CAY10581 on the IDO pathway.
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Caption: CAY10581 inhibits the catalytic activity of the IDO enzyme.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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